Cas no 111991-17-4 (2-4-(Trifluoromethoxy)phenyloxirane)

• Product Name: 2-4-(Trifluoromethoxy)phenyloxirane
• CAS No: 111991-17-4
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD09932938
• CID: 1199779
• PubChem ID: 12044195
• Update Time: 2025-05-19

2-4-(Trifluoromethoxy)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, [4-(trifluoromethoxy)phenyl]-
• 2-[4-(trifluoromethoxy)phenyl]oxirane
• SCHEMBL1583180
• AS-44153
• 2-(4-(trifluoromethoxy)phenyl) oxirane
• (2R)-2-[4-(trifluoromethoxy)phenyl]-oxirane
• EN300-50342
• AKOS026727843
• 2-(4-trifluoromethoxy-phenyl)-oxirane
• J-500942
• 111991-17-4
• A1-09623
• Z317025228
• MFCD09932938
• (4-Trifluoromethoxyphenyl)oxirane
• AKOS000173996
• 2-(4-(trifluoromethoxy)phenyl)oxirane
• DTXSID80476401
• CS-0108447
• 2-4-(Trifluoromethoxy)phenyloxirane

• MDL： MFCD09932938
• Inchi： 1S/C9H7F3O2/c10-9(11,12)14-7-3-1-6(2-4-7)8-5-13-8/h1-4,8H,5H2
• InChI Key： NUVYGKYZDJEFEQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1CO1)(F)F

Computed Properties

• Exact Mass: 204.03981
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-4-(Trifluoromethoxy)phenyloxirane

Comprehensive Guide to 2-4-(Trifluoromethoxy)phenyloxirane (CAS No. 111991-17-4): Properties, Applications, and Market Insights

2-4-(Trifluoromethoxy)phenyloxirane (CAS No. 111991-17-4) is a specialized epoxide compound with a unique molecular structure featuring a trifluoromethoxy group. This chemical has gained significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications. In this article, we explore its chemical properties, synthetic pathways, industrial uses, and emerging trends in the global market.

The compound's systematic name, 2-4-(Trifluoromethoxy)phenyloxirane, reveals its core structure: a phenyl ring substituted with a trifluoromethoxy group at the para position, connected to an oxirane (epoxide) ring. This combination of functional groups makes it particularly valuable for ring-opening reactions, a key process in synthesizing complex molecules. Researchers frequently search for "CAS 111991-17-4 applications" or "trifluoromethoxy phenyloxirane synthesis," reflecting growing interest in its potential.

From a physicochemical perspective, 2-4-(Trifluoromethoxy)phenyloxirane typically appears as a colorless to pale yellow liquid at room temperature. Its molecular weight and boiling point make it suitable for various organic synthesis processes. The presence of both the electron-withdrawing trifluoromethoxy group and the highly reactive epoxide moiety creates interesting possibilities for nucleophilic attack and subsequent transformations.

In pharmaceutical research, this compound serves as a valuable building block for drug discovery. The trifluoromethoxy group is particularly significant as it can enhance a molecule's metabolic stability and membrane permeability—two critical factors in modern drug design. Recent publications exploring "111991-17-4 in medicinal chemistry" highlight its role in developing potential CNS-active compounds and antimicrobial agents.

The agrochemical industry has also shown interest in 2-4-(Trifluoromethoxy)phenyloxirane derivatives. The fluorine-containing moiety often contributes to improved pesticide efficacy and environmental stability. With increasing global demand for crop protection solutions, researchers are investigating its potential in creating novel herbicides and fungicides with enhanced performance characteristics.

From a synthetic chemistry standpoint, the preparation of 2-4-(Trifluoromethoxy)phenyloxirane typically involves the epoxidation of the corresponding vinyl derivative. Modern approaches focus on developing more atom-economical and environmentally friendly methods, aligning with current trends in green chemistry. Laboratory searches for "111991-17-4 synthesis optimization" reflect this growing emphasis on sustainable production methods.

The global market for fluorinated epoxides like 2-4-(Trifluoromethoxy)phenyloxirane has shown steady growth, driven by expanding applications in life sciences and material chemistry. Industry analysts tracking "trifluoromethoxy compounds market trends" note increasing demand from Asia-Pacific regions, particularly for pharmaceutical intermediates. The compound's unique properties position it well in specialty chemical markets.

Safety considerations for handling 2-4-(Trifluoromethoxy)phenyloxirane follow standard epoxide precautions. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during laboratory use. Material Safety Data Sheets (MSDS) for CAS 111991-17-4 provide detailed handling guidelines that researchers frequently access.

Recent scientific literature reveals novel applications of 2-4-(Trifluoromethoxy)phenyloxirane in polymer chemistry. The compound's ability to participate in chain-extension reactions makes it interesting for developing fluorine-containing polymers with specialized properties. These materials find potential uses in coatings, adhesives, and electronic materials—areas experiencing significant research activity.

Analytical characterization of 2-4-(Trifluoromethoxy)phenyloxirane typically employs GC-MS, NMR spectroscopy, and HPLC techniques. The distinct 19F NMR signal from the trifluoromethoxy group serves as a valuable diagnostic tool. Quality control protocols for CAS 111991-17-4 often focus on purity assessment and isomeric content, crucial parameters for research applications.

Looking ahead, 2-4-(Trifluoromethoxy)phenyloxirane continues to attract attention as a versatile chemical intermediate. Its combination of fluorine chemistry and epoxide reactivity offers numerous possibilities for innovation across multiple industries. With ongoing research into its applications and improved synthetic methods, this compound remains an important focus area in modern organic synthesis and applied chemistry.